(4-Propoxyphenyl){4-[2-(pyridin-2-yl)ethyl]piperazin-1-yl}methanone

• Molecular Formula: C21H27N3O2
• Molecular Weight: 353.5 g/mol
• IUPAC Name: (4-propoxyphenyl)-[4-(2-pyridin-2-ylethyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C21H27N3O2/c1-2-17-26-20-8-6-18(7-9-20)21(25)24-15-13-23(14-16-24)12-10-19-5-3-4-11-22-19/h3-9,11H,2,10,12-17H2,1H3
• InChI Key: USQHDQGJCFTNEN-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)C(=O)N2CCN(CC2)CCC3=CC=CC=N3

Description

“(4-Propoxyphenyl){4-[2-(pyridin-2-yl)ethyl]piperazin-1-yl}methanone” is a complex organic compound with a unique structure. It combines a piperazine ring, a pyridine moiety, and a propoxyphenyl group. The compound’s systematic name is quite a mouthful, so let’s break it down:

4-Propoxyphenyl: This refers to the phenyl ring with a propoxy (C3H7O) substituent at the para position (position 4).

4-[2-(pyridin-2-yl)ethyl]piperazin-1-yl: This part contains a piperazine ring (piperazin-1-yl) linked to a pyridine-derived ethyl group (2-(pyridin-2-yl)ethyl).

Preparation Methods

Synthetic Routes: The synthesis of this compound involves several steps

Piperazine Derivative Synthesis: Start by synthesizing the 2-(pyridin-2-yl)ethylpiperazine intermediate. This can be achieved through a condensation reaction between 2-(pyridin-2-yl)ethanamine and piperazine.

Propoxyphenyl Attachment: Introduce the 4-propoxyphenyl group to the piperazine intermediate. This can be done via nucleophilic substitution or other suitable methods.

Methanone Formation: Finally, convert the resulting compound to the methanone form by introducing a carbonyl group (methanone).

Industrial Production: The industrial production of this compound likely involves optimization of the synthetic route, scalability, and purification methods. Unfortunately, specific industrial procedures are proprietary and not widely disclosed.

Chemical Reactions Analysis

Reactivity:

Oxidation: The compound may undergo oxidation reactions, potentially leading to the formation of ketones or other oxygenated derivatives.

Reduction: Reduction reactions could yield corresponding alcohols or amines.

Substitution: Nucleophilic substitution reactions may occur at the propoxyphenyl group or the piperazine nitrogen.

Common Reagents and Conditions: Reagents like hydrogen peroxide (for oxidation), lithium aluminum hydride (for reduction), and various nucleophiles (for substitution) are commonly used.

Major Products: The major products depend on the specific reaction conditions. Potential products include substituted piperazines, ketones, and amine derivatives.

Scientific Research Applications

This compound finds applications in various fields:

Medicine: It might exhibit pharmacological properties, making it relevant for drug discovery.

Chemistry: Researchers study its reactivity and use it as a building block for more complex molecules.

Industry: It could serve as an intermediate in the synthesis of other compounds.

Mechanism of Action

The exact mechanism of action remains speculative due to limited available data. it likely interacts with specific molecular targets, affecting cellular processes or signaling pathways.

Comparison with Similar Compounds

4-Methoxy-N-(prop-2-yn-1-yl)benzenesulfonamide:

2-(4-Nitrophenyl)-N-(prop-2-yn-1-yl)acetamide:

4-Methyl-N-[2-oxo-2-((2E)-2-{[1-phenyl-3-(4-propoxyphenyl)-1H-pyrazol-4-yl]methylene}hydrazino)ethyl]benzenesulfonamide: